1,1,3-Trimethoxy-3-methylbutane
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Overview
Description
1,1,3-Trimethoxy-3-methylbutane is an organic compound with the molecular formula C8H18O3 and a molecular weight of 162.23 g/mol . It is a liquid at room temperature and is known for its applications in various chemical reactions and industrial processes.
Preparation Methods
Synthetic Routes and Reaction Conditions
1,1,3-Trimethoxy-3-methylbutane can be synthesized through several methods. One common method involves the reaction of 3-methyl-1-butanol with methanol in the presence of an acid catalyst. The reaction typically occurs under reflux conditions, and the product is purified through distillation .
Industrial Production Methods
In industrial settings, the production of this compound often involves large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The product is then separated and purified using techniques such as distillation and crystallization .
Chemical Reactions Analysis
Types of Reactions
1,1,3-Trimethoxy-3-methylbutane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.
Reduction: It can be reduced to form alcohols.
Substitution: It can undergo nucleophilic substitution reactions where the methoxy groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like halides (Cl-, Br-) or amines (NH2-) are commonly used.
Major Products Formed
Oxidation: Aldehydes or ketones.
Reduction: Alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
1,1,3-Trimethoxy-3-methylbutane has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis for the preparation of various compounds.
Biology: It is studied for its potential biological activities and interactions with enzymes.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds
Mechanism of Action
The mechanism of action of 1,1,3-Trimethoxy-3-methylbutane involves its interaction with various molecular targets. It can act as a nucleophile or electrophile in chemical reactions, depending on the conditions. The methoxy groups can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability .
Comparison with Similar Compounds
Similar Compounds
- 1,1,1-Trimethoxy-3-methylbutane
- 3-Methyl-1-butanol
- 3-Methylbutanal
Uniqueness
1,1,3-Trimethoxy-3-methylbutane is unique due to its specific arrangement of methoxy groups and its reactivity profile. Compared to similar compounds, it offers distinct advantages in certain synthetic applications and industrial processes .
Properties
CAS No. |
73452-12-7 |
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Molecular Formula |
C8H18O3 |
Molecular Weight |
162.23 g/mol |
IUPAC Name |
1,1,3-trimethoxy-3-methylbutane |
InChI |
InChI=1S/C8H18O3/c1-8(2,11-5)6-7(9-3)10-4/h7H,6H2,1-5H3 |
InChI Key |
VVCFDIHWTSHRKX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CC(OC)OC)OC |
Origin of Product |
United States |
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